
Proper Disposal Procedures for 6-Chloro-5-
fluoronicotinaldehyde

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Chloro-5-fluoronicotinaldehyde

Cat. No.: B113336 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 6-Chloro-5-fluoronicotinaldehyde, ensuring the safety of laboratory personnel and

compliance with environmental regulations. This compound is a halogenated organic solid and

must be treated as hazardous waste.

Immediate Safety and Handling
Before handling 6-Chloro-5-fluoronicotinaldehyde for disposal, it is crucial to wear

appropriate Personal Protective Equipment (PPE).

Required PPE:

Gloves: Wear compatible, chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A fully buttoned lab coat is required.

Respiratory Protection: If there is a risk of generating dust, use an approved respirator.[1][2]

All handling and preparation for disposal should be conducted within a certified chemical fume

hood to avoid inhalation of dust or vapors.

**Step-by-Step Disposal Protocol
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1. Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste".[3]

Crucially, do not mix 6-Chloro-5-fluoronicotinaldehyde waste with non-halogenated

organic waste, aqueous solutions, acids, bases, or other incompatible chemicals.[3]

2. Containerization:

Select a leak-proof container with a secure, tight-fitting lid that is chemically compatible with

the compound.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Waste 6-Chloro-5-fluoronicotinaldehyde".[3] Do not use abbreviations or

chemical formulas.[3]

Keep the waste container closed at all times, except when actively adding waste.[3][4]

3. Waste Accumulation and Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

This storage area must be cool, dry, and well-ventilated, with secondary containment to

manage any potential leaks.[1][3]

4. Disposal of Contaminated Materials and Empty Containers:

Solid Waste: Any materials used for spill cleanup (e.g., sand, inert absorbent) should be

placed in the designated hazardous waste container.[5]

Empty Containers:

Thoroughly empty any residual solid from the original container into the hazardous waste

container.

The first rinse of the empty container with a suitable solvent must be collected and

disposed of as hazardous waste.[4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloroisoquinoline_1_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b113336?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloroisoquinoline_1_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b113336?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloroisoquinoline_1_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloroisoquinoline_1_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloroisoquinoline_1_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://store.apolloscientific.co.uk/storage/msds/PC6948_msds.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Chloroisoquinoline_1_carbaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemsrc.com/en/cas/950691-52-8_513496.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After subsequent rinses and complete drying, obliterate or remove the original label.[4]

Dispose of the clean, dry glass or plastic container according to your institution's

guidelines for solid waste.[4]

5. Final Disposal:

Once the waste container is full or ready for removal, contact your institution's Environmental

Health and Safety (EH&S) department.[3]

Complete all required hazardous waste tags or forms with the necessary information,

including the full chemical name and quantity, to schedule a pickup.[3]

Never dispose of this chemical down the drain or in the regular trash.[1][2][4]

Emergency Procedures for Spills
In the event of a spill, wear appropriate PPE and take the following steps:

Restrict access to the contaminated area.

Mix the spilled material with sand or another inert absorbent material.[5]

Carefully sweep the mixture into the designated hazardous waste container.[5]

Clean the spill area thoroughly.

Summary of Chemical and Safety Data
The following table summarizes key quantitative data for 6-Chloro-5-fluoronicotinaldehyde.
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Property Value Source

Molecular Formula C₆H₃ClFNO [5][7]

Molecular Weight 159.55 g/mol [5][7]

Appearance Solid [7]

Boiling Point 235.2 ± 35.0 °C at 760 mmHg [5]

Density 1.4 ± 0.1 g/cm³ [5]

Flash Point 96.0 ± 25.9 °C [5]

GHS Pictogram GHS07 (Exclamation Mark) [7]

Signal Word Warning [2][7]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][7]

Disposal Workflow
The diagram below illustrates the decision-making process for the proper disposal of 6-Chloro-
5-fluoronicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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